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Cat. No.: B1166243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed application notes and protocols for the scanning electron

microscope (SEM) analysis of the interface between Shofu Hybond-series glass ionomer

cements and dentin. Shofu's Hybond line of products are known for their chemical bonding to

tooth structure, fluoride release, and biocompatibility.[1][2] Understanding the micromorphology

of the adhesive interface is crucial for evaluating the performance and longevity of dental

restorations.

Disclaimer: While extensive research has been conducted on the dentin-cement interface,

specific quantitative data from peer-reviewed literature detailing the shear bond strength,

interfacial gap dimensions, and resin tag length for the Shofu Hybond-dentin interface through

SEM analysis is not readily available. The data presented in this document is a compilation of

known properties of Shofu Hybond products and representative findings from studies on other

glass ionomer and resin-modified glass ionomer cements. This information is intended to

provide a comparative baseline for researchers.
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Property
Shofu Hy-Bond
GlasIonomer CX

Shofu Hy-Bond Resiglass
(RMGI)

Composition
Fluoroaluminosilicate glass,

polyacrylic acid solution[1]

Fluoroaluminosilicate glass,

polyacrylic acid, 2-HEMA[3][4]

Film Thickness 18 µm[2][5] 12 µm[3][4][6]

Key Features

Chemical bond to tooth

structure, high fluoride release,

radiopaque[1][2][5]

Chemical bond, fluoride

release, improved fracture

toughness, low solubility[6][7]

Working Time
Long working time with snap-

set reaction[5][8]
3 minutes 30 seconds[3][4]

Setting Time - 7 minutes[3][4]

Representative Quantitative Data from SEM Analysis of
Glass Ionomer-Dentin Interfaces (Comparative)

Parameter Material Type Value Range
Citation (for similar
materials)

Shear Bond Strength

(MPa)

Resin-Modified Glass

Ionomer
10 - 25 MPa [9]

Conventional Glass

Ionomer
5 - 15 MPa [10]

Interfacial Gap (µm)
Glass Ionomer

Cements
5 - 20 µm [11]

Hybrid Layer

Thickness (µm)

Resin-Modified Glass

Ionomer
0.5 - 2 µm [12]

Experimental Protocols
This section outlines a comprehensive protocol for the preparation and SEM analysis of the

Shofu Hybond-dentin interface.
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Tooth Preparation
Selection: Use freshly extracted, caries-free human third molars stored in a 0.5% chloramine

T solution at 4°C.

Sectioning: Create a flat dentin surface by sectioning the tooth mesio-distally using a slow-

speed diamond saw under constant water cooling.

Smear Layer Creation: Standardize the smear layer by polishing the dentin surface with 600-

grit silicon carbide paper for 60 seconds under water irrigation.

Cleaning: Clean the polished surfaces in an ultrasonic bath with distilled water for 5 minutes

to remove debris.

Application of Shofu Hybond Cement
Dentin Conditioning (Optional but Recommended): Apply a 10% polyacrylic acid conditioner

for 10-20 seconds to the dentin surface to remove the smear layer and enhance chemical

bonding. Rinse thoroughly with water for 30 seconds and gently air-dry, leaving the surface

visibly moist.

Cement Mixing: Mix the Shofu Hybond powder and liquid components on a cool, dry glass

slab according to the manufacturer's instructions.[13] For Shofu Hy-Bond GlasIonomer CX-

Smart, the standard powder-to-liquid ratio is one scoop to two drops.[13]

Application: Apply the mixed cement to the prepared dentin surface in a consistent thickness.

Restoration Placement: Place a composite resin block or a metallic/ceramic crown over the

cement layer and apply firm pressure to ensure adaptation.

Light Curing (for RMGI variants like Hy-Bond Resiglass): If using a resin-modified glass

ionomer, light-cure the specimen according to the manufacturer's specified time and

intensity.

Storage: Store the restored teeth in distilled water at 37°C for 24 hours to allow for complete

setting of the cement.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1166243?utm_src=pdf-body
https://www.benchchem.com/product/b1166243?utm_src=pdf-body
https://apexdentomed.com/product/shofu-hy-bond-glasionomer-cx-smart/
https://apexdentomed.com/product/shofu-hy-bond-glasionomer-cx-smart/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SEM Sample Preparation
Sectioning: Section the restored tooth longitudinally through the center of the restoration

using a slow-speed diamond saw under copious water cooling to expose the dentin-cement

interface.

Polishing: Polish the sectioned surfaces with a series of silicon carbide papers of decreasing

grit size (e.g., 600, 800, 1200, 2400 grit) under water cooling. Final polishing can be done

with diamond pastes (e.g., 6 µm, 3 µm, 1 µm) on a polishing cloth.

Cleaning: Ultrasonically clean the polished specimens in distilled water for 10 minutes to

remove polishing debris.

Etching (for visualization of hybrid layer): To better visualize the interfacial structures,

immerse the specimens in 37% phosphoric acid for 15 seconds, followed by a 5% sodium

hypochlorite solution for 10 minutes to remove the demineralized dentin matrix. Rinse

thoroughly with distilled water.

Dehydration: Dehydrate the specimens in a graded series of ethanol solutions (e.g., 50%,

70%, 90%, 95%, 100%) for 20 minutes each.

Drying: Critical point dry the specimens to prevent distortion of the interfacial structures.

Sputter Coating: Mount the dried specimens on aluminum stubs and sputter-coat them with a

thin layer of gold or palladium (approximately 10-20 nm) to ensure conductivity for SEM

imaging.

SEM Analysis
Imaging: Examine the coated specimens under a scanning electron microscope at various

magnifications (e.g., 500x, 1000x, 2000x, 5000x).

Interface Evaluation: Carefully observe the interface between the Shofu Hybond cement

and the dentin. Look for features such as:

Interfacial Gaps: Presence and width of any gaps between the cement and the dentin.

Hybrid Layer: Thickness and integrity of the hybrid layer (for resin-modified versions).
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Resin Tags: Presence, length, and morphology of resin tags within the dentinal tubules (for

resin-modified versions).

Cement Microstructure: Cohesiveness and presence of any voids or cracks within the

cement.

Image Analysis: Use appropriate image analysis software to perform quantitative

measurements of interfacial gaps, hybrid layer thickness, and resin tag length from the

captured SEM micrographs.
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Caption: Experimental workflow for SEM analysis of the Shofu Hybond-dentin interface.
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Caption: Micromorphological features at the Shofu Hybond-dentin interface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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